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Compound of Interest

Compound Name: n,n-Dimethylpentadecanamide

Cat. No.: B15469286

Executive Summary

This technical guide addresses the physical and chemical characteristics of N,N-
Dimethylpentadecanamide. Extensive database searches have revealed a significant lack of
specific experimental data for N,N-Dimethylpentadecanamide. To provide valuable insights
for researchers, scientists, and drug development professionals, this document presents a
comprehensive overview of the known properties of its close structural homologs, primarily
N,N-Dimethyldecanamide, along with data on other related long-chain N,N-dimethylamides.
This comparative approach allows for informed predictions regarding the likely characteristics
of N,N-Dimethylpentadecanamide. The guide includes available quantitative data, general
experimental protocols for the synthesis of similar compounds, and discusses their safety
profiles. Due to the absence of specific biological data for N,N-Dimethylpentadecanamide, a
discussion on signaling pathways and the creation of corresponding diagrams is not possible at
this time.

Physicochemical Characteristics of N,N-Dimethyl
Amides

While specific data for N,N-Dimethylpentadecanamide is not readily available, the properties
of its shorter-chain homolog, N,N-Dimethyldecanamide, and other related compounds provide
a basis for estimating its characteristics.
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Table 1: Physical and Chemical Properties of N,N-Dimethyldecanamide and Related

Compounds
N,N- N,N- N,N- N,N-
Property Dimethyldecan Dimethyldodec Dimethylsteara Dimethylpenta
amide anamide mide namide

14433-76-2[1][2]
CAS Number 3007-53-2 3886-90-6[7] 1115-83-9
[3]141[51[6]

Molecular C12H2s5NO[1][2]
C14H20NO C20H41NO[7] C7H1sNOJ[8]
Formula [3][4]1[6]
] 199.33 g/mol [1]
Molecular Weight 227.41 g/mol 311.58 g/mol [7] 129.20 g/mol [8]
[31[51[6]
Colorless to light
Appearance o - - -
yellow liquid[9]
- ) 110°C @ 0.5
Boiling Point - - -
mmHg
) 147 °C (closed
Flash Point - - -
cup)[5]
0.9216 g/cm?
Density (rough estimate) - - -
[4]
Not miscible or Low water

Water Solubility - _ N - -
difficult to mix[4] solubility[9]

Synthesis of N,N-Dimethyl Amides: Experimental
Protocols

The synthesis of N,N-dimethyl amides, such as N,N-Dimethyldecanamide, can be achieved
through several established methods. A general approach involves the reaction of a
corresponding acyl chloride with dimethylamine.
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General Procedure for the Synthesis of N,N-Dimethyl
Amides from Acyl Chlorides

This procedure is based on the common laboratory synthesis of amides.
Materials:

o Decanoyl chloride (or other relevant acyl chloride)
o Dimethylamine (solution in THF or as a gas)

¢ Anhydrous diethyl ether or dichloromethane

o Triethylamine or pyridine (as a base)

o Saturated aqueous sodium bicarbonate solution

» Saturated aqueous sodium chloride solution (brine)
e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask

e Addition funnel

e Magnetic stirrer

e |ce bath

o Separatory funnel

e Rotary evaporator

Methodology:

o A solution of decanoyl chloride in an anhydrous solvent (e.g., diethyl ether) is prepared in a
round-bottom flask equipped with a magnetic stirrer and an addition funnel. The flask is
cooled in an ice bath.
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e A solution of dimethylamine (2 equivalents) and a non-nucleophilic base like triethylamine
(1.1 equivalents) in the same anhydrous solvent is added dropwise from the addition funnel
to the stirred solution of the acyl chloride.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours to ensure the reaction goes to completion.

e The reaction mixture is then washed sequentially with saturated aqueous sodium
bicarbonate solution and brine.

e The organic layer is separated, dried over anhydrous magnesium sulfate, and filtered.

e The solvent is removed under reduced pressure using a rotary evaporator to yield the crude
N,N-dimethyldecanamide.

e The crude product can be further purified by vacuum distillation or column chromatography.

A patent for the preparation of a catalyst for N,N-dimethyl-caprylamide/decanamide describes a
process involving the reaction of sodium silicate and sodium metaaluminate to create a catalyst
that can improve the efficiency of the amidation reaction.[10]

Logical Workflow for Amide Synthesis
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General Workflow for N,N-Dimethyl Amide Synthesis
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Caption: General workflow for the synthesis of N,N-dimethyl amides.
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Biological Activity and Signaling Pathways

There is no specific information available in the searched literature regarding the biological
activity or associated signaling pathways of N,N-Dimethylpentadecanamide. However, some
long-chain N-acylethanolamines, which are structurally related, are known to have biological
activities, including anti-inflammatory and analgesic effects.[11] For instance,
palmitoylethanolamide and oleoylethanolamide are two such compounds.[11] It is important to
note that these are N-acylethanolamines and not N,N-dimethylamides, so their biological
activities may not be transferable.

Some diarylpentanoids have been studied for their antibacterial and anti-inflammatory
activities.[12][13] These compounds can inhibit the production of pro-inflammatory mediators
like nitric oxide (NO).[12]

Safety and Handling

Safety data for N,N-Dimethyldecanamide indicates that it can cause skin and serious eye
irritation, and may cause respiratory irritation.[9][14] It is also considered harmful to aquatic life
with long-lasting effects.[9][15]

General Handling Precautions:

Wear protective gloves, protective clothing, eye protection, and face protection.[9][14]

Use only outdoors or in a well-ventilated area.[9]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[9]

Wash skin thoroughly after handling.[9][15]
First Aid Measures:
e If on skin: Wash with plenty of soap and water.[14][15]

 Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[14][15]

 Ifinhaled: Remove person to fresh air and keep comfortable for breathing.[14]
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Chemical Stability:
e N,N-Dimethyldecanamide is stable under normal conditions.[14]
e Incompatible with strong oxidizing agents.[14]

e Hazardous decomposition products include carbon oxides and nitrogen oxides.[14]

Conclusion

While a detailed technical guide on the specific characteristics of N,N-
Dimethylpentadecanamide cannot be provided due to a lack of available data, this document
offers a comprehensive overview of its closely related homologs. The provided information on
the physicochemical properties, synthesis, and safety of compounds like N,N-
Dimethyldecanamide serves as a valuable resource for researchers and professionals in the
field. It is anticipated that the properties of N,N-Dimethylpentadecanamide will be similar to
these related long-chain N,N-dimethylamides. Further experimental investigation is required to
fully elucidate the specific characteristics and biological activities of N,N-
Dimethylpentadecanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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